Cas no 1354706-55-0 (3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid)

• Product Name: 3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid
• CAS No: 1354706-55-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5701832
• PubChem ID: 66509517
• Update Time: 2026-03-11

3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid Chemical and Physical Properties

Names and Identifiers

• IMTYQJOMPNJKMU-UHFFFAOYSA-N
• 3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolic acid
• 2-Propynoic acid, 3-(5-cyclopropyl-1-ethyl-1H-pyrazol-4-yl)-
• 3-(5-Cyclopropyl-1-ethyl-1H-pyrazol-4-yl)propiolicacid
• 1354706-55-0
• A909571
• AKOS015921181

• Inchi： 1S/C11H12N2O2/c1-2-13-11(8-3-4-8)9(7-12-13)5-6-10(14)15/h7-8H,2-4H2,1H3,(H,14,15)
• InChI Key： IMTYQJOMPNJKMU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=C(C2CC2)N(CC)N=C1

Computed Properties

• Exact Mass: 204.09
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 391.4±34.0 °C(Predicted)
• pka: 0.83±0.10(Predicted)